Cas no 1447962-12-0 ((3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine)
(3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine
-
- Inchi: 1S/C10H13BrN4/c1-3-14(4-2)10-6-5-9-12-7-8(11)15(9)13-10/h5-7H,3-4H2,1-2H3
- InChI Key: XTKUWJYXMWNJMR-UHFFFAOYSA-N
- SMILES: C12=NC=C(Br)N1N=C(N(CC)CC)C=C2
(3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505378-1g |
3-Bromo-N,N-diethylimidazo[1,2-b]pyridazin-6-amine |
1447962-12-0 | 97% | 1g |
$637 | 2023-02-18 |
(3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine
Chemical Compound CAS No. 1447962-12-0: (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine
The chemical compound with CAS No. 1447962-12-0, commonly referred to as (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridazines, which are known for their unique structural properties and versatile reactivity. The presence of a bromine atom at the 3-position of the imidazo[1,2-b]pyridazine ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.
Recent studies have highlighted the importance of imidazopyridazine derivatives in drug discovery. The diethylamine substituent at the 6-position of the imidazo[1,2-b]pyridazine ring enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.
The synthesis of (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-b]pyridazine core through cyclization reactions and subsequent bromination at the 3-position. The introduction of the diethylamine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for this compound.
In terms of physical properties, this compound exhibits a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during purification and characterization processes. The compound's stability under various environmental conditions has been thoroughly investigated, revealing that it remains stable under normal storage conditions but may degrade under harsh oxidative or acidic environments.
The structural integrity of (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine has been confirmed through advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into its molecular geometry and intermolecular interactions, which are critical for understanding its reactivity and potential applications.
One of the most exciting developments involving this compound is its role in catalytic asymmetric synthesis. Researchers have demonstrated that this compound can act as a chiral ligand in transition metal-catalyzed reactions, enabling the selective formation of enantiomerically enriched products. This property has significant implications for the pharmaceutical industry, where chirality plays a crucial role in drug efficacy and safety.
Furthermore, recent advancements in computational chemistry have allowed scientists to model the electronic properties of (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine with unprecedented accuracy. These computational studies have provided valuable insights into its electronic structure and reactivity patterns, guiding experimental efforts toward optimizing its use in various chemical transformations.
In conclusion, (3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structural features and promising properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science. As ongoing research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1447962-12-0 ((3-Bromo-imidazo[1,2-b]pyridazin-6-yl)-diethyl-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)